Cas no 342405-32-7 (Benzoyl chloride,5-bromo-2,3,4-trimethyl-)
342405-32-7 structure
Product Name:Benzoyl chloride,5-bromo-2,3,4-trimethyl-
CAS No:342405-32-7
MF:C10H10BrClO
MW:261.542801380157
CID:303436
PubChem ID:2796711
Update Time:2025-04-19
Benzoyl chloride,5-bromo-2,3,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,5-bromo-2,3,4-trimethyl-
- 5-BROMO-2,3,4-TRIMETHYLBENZOYL CHLORIDE
- 342405-32-7
- SCHEMBL1020355
- FT-0620068
- AKOS002662990
- DTXSID40383849
- BP-13362
- MFCD03086233
-
- Inchi: 1S/C10H10BrClO/c1-5-6(2)8(10(12)13)4-9(11)7(5)3/h4H,1-3H3
- InChI Key: GYPCXFRCGBPFLQ-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)Cl)C(C)=C(C)C=1C
Computed Properties
- Exact Mass: 259.96000
- Monoisotopic Mass: 259.96
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.446
- Melting Point: 60 °C
- Boiling Point: 332.5°Cat760mmHg
- Flash Point: 154.9°C
- Refractive Index: 1.562
- PSA: 17.07000
- LogP: 3.75330
Benzoyl chloride,5-bromo-2,3,4-trimethyl- Security Information
- Safety Instruction: S26-S36/37/39-S45
-
Hazardous Material Identification:
- Risk Phrases:R34
- Safety Term:S26;S36/37/39;S45
Benzoyl chloride,5-bromo-2,3,4-trimethyl- Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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